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molecular formula C13H16O3 B1671418 3-(Cyclopentyloxy)-4-methoxybenzaldehyde CAS No. 67387-76-2

3-(Cyclopentyloxy)-4-methoxybenzaldehyde

Cat. No. B1671418
CAS RN: 67387-76-2
M. Wt: 220.26 g/mol
InChI Key: FZFWPURYSWKIRT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05622977

Procedure details

Cs2CO3 (214 g, 0.66 mol) was added to a mixture of 3-hydroxy-4-methoxybenzaldehyde (100 g, 0.66 mol) and cyclopentyl bromide (98 g, 0.66 mol) in anhydrous DMF (500 ml). The reaction mixture was stirred at RT for 16 h, then treated with a further portion of cyclopentyl bromide (98 g, 0.66 mol) and CS2CO3 (214 g, 0.66 mol). After a further 6h at RT, the mixture was filtered and concentrated in vacuo. The residue was dissolved in CH2Cl2 (300 ml) and washed with NaOH solution (10%, 2×150 ml). The organic layer was dried (MgSO4), concentrated in vacuo, and distilled (150° C., 10-2 mbar) to afford the title compound (130 g) as a viscous colorless oil. δH (CDCl3) 1.5-2.0 (8H, br m, CH2)4), 3.87 (3H, s, OCH3), 4.80 (1H, br m, OCHCH2), 6.90 (1H, d, J 8.7 Hz, ArH ortho to OMe), 7.30-7.45 (2H, m, 2×ArH meta to OMe), and 9.77 (1H, s, ArCHO).
Name
Cs2CO3
Quantity
214 g
Type
reactant
Reaction Step One
Name
3-hydroxy-4-methoxybenzaldehyde
Quantity
100 g
Type
reactant
Reaction Step One
Name
cyclopentyl bromide
Quantity
98 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
500 mL
Type
solvent
Reaction Step One
Name
cyclopentyl bromide
Quantity
98 g
Type
reactant
Reaction Step Two
[Compound]
Name
CS2CO3
Quantity
214 g
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
C([O-])([O-])=O.[Cs+].[Cs+].[OH:7][C:8]1[CH:9]=[C:10]([CH:13]=[CH:14][C:15]=1[O:16][CH3:17])[CH:11]=[O:12].[CH:18]1(Br)[CH2:22][CH2:21][CH2:20][CH2:19]1>CN(C=O)C>[CH:18]1([O:7][C:8]2[CH:9]=[C:10]([CH:13]=[CH:14][C:15]=2[O:16][CH3:17])[CH:11]=[O:12])[CH2:22][CH2:21][CH2:20][CH2:19]1 |f:0.1.2|

Inputs

Step One
Name
Cs2CO3
Quantity
214 g
Type
reactant
Smiles
C(=O)([O-])[O-].[Cs+].[Cs+]
Name
3-hydroxy-4-methoxybenzaldehyde
Quantity
100 g
Type
reactant
Smiles
OC=1C=C(C=O)C=CC1OC
Name
cyclopentyl bromide
Quantity
98 g
Type
reactant
Smiles
C1(CCCC1)Br
Name
DMF
Quantity
500 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
cyclopentyl bromide
Quantity
98 g
Type
reactant
Smiles
C1(CCCC1)Br
[Compound]
Name
CS2CO3
Quantity
214 g
Type
reactant
Smiles

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred at RT for 16 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
After a further 6h at RT, the mixture was filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
DISSOLUTION
Type
DISSOLUTION
Details
The residue was dissolved in CH2Cl2 (300 ml)
WASH
Type
WASH
Details
washed with NaOH solution (10%, 2×150 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried (MgSO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
DISTILLATION
Type
DISTILLATION
Details
distilled (150° C., 10-2 mbar)

Outcomes

Product
Details
Reaction Time
 16 h
Name
title compound
Type
product
Smiles
C1(CCCC1)OC=1C=C(C=O)C=CC1OC
Measurements
Type Value Analysis
AMOUNT: MASS 130 g
YIELD: CALCULATEDPERCENTYIELD 89.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.